Cas no 233-68-1 (Naphtho[1,2-c][1,2,5]thiadiazole)
233-68-1 structure
Product Name:Naphtho[1,2-c][1,2,5]thiadiazole
CAS No:233-68-1
MF:C10H6N2S
MW:186.233040332794
CID:1413941
PubChem ID:813943
Update Time:2025-04-20
Naphtho[1,2-c][1,2,5]thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-c][1,2,5]thiadiazole
- benzo[g][2,1,3]benzothiadiazole
- AKOS000541935
- DTXSID40355667
- naphtho[1,2-d][2,1,3]thiadiazole
- 233-68-1
- CCG-311414
- SCHEMBL6350500
-
- Inchi: 1S/C10H6N2S/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9/h1-6H
- InChI Key: OVUYEFLHMIBQIP-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC3C=CC=CC=3C2=N1
Computed Properties
- Exact Mass: 186.02528
- Monoisotopic Mass: 186.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
Naphtho[1,2-c][1,2,5]thiadiazole Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
233-68-1 (Naphtho[1,2-c][1,2,5]thiadiazole) Related Products
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